3-(2-Propoxyphenyl)propan-1-amine
Overview
Description
3-(2-Propoxyphenyl)propan-1-amine, also known as 3-PPA, is a synthetic amine compound with a wide range of applications in scientific research. It is a colorless, odorless, and relatively stable compound, and is generally used in aqueous solutions. It is typically synthesized through several different methods, and is used in a variety of biochemical and physiological experiments.
Scientific Research Applications
Advanced Oxidation Processes
Advanced oxidation processes can effectively mineralize nitrogen-containing compounds like 3-(2-Propoxyphenyl)propan-1-amine. These processes are crucial in enhancing treatment schemes for nitrogen-containing amino and azo compounds widely used in industries. They also address the global concern regarding the occurrence of toxic and hazardous amino-compounds in water, emphasizing the development of technologies that focus on all aspects of their degradation (Bhat & Gogate, 2021).
Biomedical Applications
Chitosan-catechol, incorporating primary amines like this compound, is a promising adhesive polymer for biomedical applications. Its conjugation dramatically increases solubility in pH 7 aqueous solutions, enhancing its ability to mimic mussel adhesive proteins. This bio-inspired adhesive material has significant potential in various medical settings, especially for wound healing patches, tissue sealants, and hemostatic materials (Ryu, Hong, & Lee, 2015).
Environmental and Industrial Applications
This compound, being an amine, can be used in amine-functionalized metal–organic frameworks (MOFs). These MOFs have gained attention primarily for CO2 capture due to the strong interaction between CO2 and basic amino functionalities. They demonstrate potential applications in CO2/H2, CO2/CH4, and CO2/N2 separation performance, as well as in catalysis (Lin, Kong, & Chen, 2016).
Chemical Synthesis and Drug Delivery Systems
This compound can be involved in reductive amination processes, an essential amine synthesis technique. This process is crucial in the production of primary, secondary, and tertiary alkyl amines, which are key functional groups in numerous pharmaceuticals, agrochemicals, and materials (Irrgang & Kempe, 2020).
This compound, due to its amine groups, can also be a candidate for tailored drug delivery systems using nanoparticles, such as chitosan nanoparticles. These systems have been extensively studied due to their potential applications in targeted drug delivery (Rostami, 2020).
Mechanism of Action
Target of Action
The primary targets of 3-(2-Propoxyphenyl)propan-1-amine are Trypsin-1 and Trypsin-2 . These are serine proteases involved in the digestion of proteins in the digestive system. They play a crucial role in physiological and cellular processes, including inflammation and apoptosis .
Mode of Action
It is believed to interact with its targets, trypsin-1 and trypsin-2, potentially inhibiting their activity . This interaction could lead to changes in the protein digestion process, affecting the overall metabolic process .
Biochemical Pathways
protein digestion and absorption pathway . The downstream effects of this could include changes in the availability of amino acids for other metabolic processes .
Result of Action
Given its potential inhibitory action on trypsin-1 and trypsin-2, it could affect protein digestion and metabolism at the cellular level .
Properties
IUPAC Name |
3-(2-propoxyphenyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-2-10-14-12-8-4-3-6-11(12)7-5-9-13/h3-4,6,8H,2,5,7,9-10,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHIZRBFISXMAIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC=C1CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589847 |
Source
|
| Record name | 3-(2-Propoxyphenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
937661-89-7 |
Source
|
| Record name | 3-(2-Propoxyphenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
